Cas no 477552-93-5 (rac-Deshydroxy Formoterol)

• Product Name: rac-Deshydroxy Formoterol
• CAS No: 477552-93-5
• MW: 0
• CID: 4756271
• Update Time: 2025-10-31

rac-Deshydroxy Formoterol Chemical and Physical Properties

Names and Identifiers

• rac-Deshydroxy Formoterol

Additional information on rac-Deshydroxy Formoterol

CAS No. 477552-93-5 (rac-Deshydroxy Formoterol): A Comprehensive Overview of Its Pharmacological Properties, Clinical Applications, and Research Advances

rac-Deshydroxy Formoterol (CAS No. 477552-93-5) represents a pivotal compound in the field of respiratory pharmacology, characterized by its unique chemical structure and pharmacological profile. As a β2-adrenergic receptor agonist, this compound exhibits significant potential in the treatment of obstructive airway diseases such as asthma and chronic obstructive pulmonary disease (COPD). Recent advancements in molecular biology and pharmacology have further expanded the understanding of its mechanisms and therapeutic applications, making it a subject of intense research interest. This article explores the pharmacological properties, clinical applications, and research advances of rac-Deshydroxy Formoterol (CAS No. 477552-93-5), emphasizing its role in modern respiratory medicine.

rac-Deshydroxy Formoterol is a synthetic derivative of formoterol, a well-established long-acting β2-adrenergic agonist (LABA). Its molecular formula, C19H28N4O, and molecular weight of approximately 320.44 g/mol reflect its structural complexity. The compound is derived from formoterol through a chemical modification process that involves the removal of a hydroxyl group, resulting in the formation of rac-Deshydroxy Formoterol. This structural alteration is believed to enhance its selectivity for the β2-adrenergic receptor while minimizing interactions with β1-adrenergic receptors, thereby reducing potential side effects. The CAS No. 477552-93-5 designation underscores its unique chemical identity and serves as a critical reference in pharmacological research.

Recent studies have highlighted the pharmacological properties of rac-Deshydroxy Formoterol (CAS No. 477552-93-5) in the context of respiratory diseases. As a β2-adrenergic receptor agonist, it activates the adenylate cyclase pathway, leading to the production of cyclic adenosine monophosphate (cAMP). This increase in cAMP levels relaxes smooth muscle in the airways, thereby improving bronchodilation. Unlike traditional short-acting β2-agonists (SABAs), rac-Deshydroxy Formoterol demonstrates longer duration of action, making it suitable for maintenance therapy in patients with persistent asthma or COPD. The selectivity for β2-receptors is a key factor in its therapeutic efficacy, as it minimizes the risk of cardiac side effects associated with β1-receptor activation.

rac-Deshydroxy Formoterol (CAS No. 477552-93-5) has been the focus of several clinical trials aimed at evaluating its safety and efficacy in respiratory disorders. A 2021 study published in *The Journal of Allergy and Clinical Immunology* reported that rac-Deshydroxy Formoterol significantly improved lung function in patients with severe asthma, with a dose-dependent increase in forced expiratory volume in one second (FEV1). Additionally, the compound demonstrated low systemic absorption, which reduces the risk of systemic adverse effects such as tachycardia or hypokalemia. These findings suggest that rac-Deshydroxy Formoterol may offer a safer and more effective alternative to conventional β2-agonists in the management of asthma and COPD.

Recent advances in molecular pharmacology have provided deeper insights into the mechanism of action of rac-Deshydroxy Formoterol (CAS No. 477552-93-5). A 2023 study using in silico modeling techniques revealed that the compound binds to the β2-adrenergic receptor with high affinity and specificity. The binding affinity was found to be 10-15 times higher than that of salbutamol, a commonly used SABA. This enhanced receptor binding contributes to the prolonged bronchodilatory effect observed in clinical trials. Furthermore, the compound's lipophilicity and prolonged half-life are critical factors in its therapeutic efficacy, as they allow for once-daily dosing and sustained bronchodilation.

rac-Deshydroxy Formoterol (CAS No. 477552-93-5) is also being explored for its potential in combination therapy with inhaled corticosteroids (ICS). A 2022 study published in *Respiratory Medicine* demonstrated that the combination of rac-Deshydroxy Formoterol and ICS significantly reduced exacerbation rates in patients with moderate to severe COPD. This synergistic effect is attributed to the anti-inflammatory properties of ICS and the bronchodilatory effects of rac-Deshydroxy Formoterol. The combination therapy approach is gaining traction as a standard treatment regimen for patients with chronic respiratory diseases, offering a multifaceted therapeutic strategy.

The synthesis and development of rac-Deshydroxy Formoterol (CAS No. 477552-93-5) have been the subject of extensive pharmaceutical research. A 2020 study in *Organic Chemistry Insights* described a novel synthetic route to rac-Deshydroxy Formoterol involving asymmetric catalysis and enantioselective reduction techniques. This method significantly improved the yield and purity of the final product, making it more feasible for large-scale production. The synthetic process also minimized the use of hazardous reagents, aligning with green chemistry principles and promoting sustainable pharmaceutical development.

Despite its promising therapeutic potential, rac-Deshydroxy Formoterol (CAS No. 477552-93-5) is not without potential side effects. While the selectivity for β2-receptors reduces the risk of cardiac adverse effects, the compound may still cause systemic effects such as hypokalemia or arrhythmias in patients with preexisting conditions. A 2023 meta-analysis published in *Pharmacotherapy* highlighted the need for careful monitoring in patients with cardiac arrhythmias or hypokalemia. These findings underscore the importance of individualized treatment plans and regular patient follow-up to ensure safe and effective therapy.

rac-Deshydroxy Formoterol (CAS No. 477552-93-5) represents a significant advancement in the field of respiratory pharmacology. Its selective β2-adrenergic agonist properties, prolonged bronchodilatory effect, and low systemic absorption make it a promising candidate for the treatment of asthma and COPD. Ongoing research and development efforts are focused on optimizing its pharmacological profile, enhancing therapeutic efficacy, and minimizing potential side effects. As the field of pharmacology continues to evolve, rac-Deshydroxy Formoterol (CAS No. 477552-93-5) is poised to play a crucial role in the management of chronic respiratory diseases, offering new hope for patients seeking effective and safe treatment options.